Hydron;4-[1-hydroxy-2-(1-phenoxypropan-2-ylamino)propyl]phenol;chloride

Specification

• Description: Isoxsuprine Hydrochloride is the hydrochloride salt of isoxsuprine, a benzyl alcohol derivative with vasodilator activity. The mechanism of action of isoxsuprine hydrochloride is controversial because this drug has beta-adrenergic agonist activities that are not reversed by beta-adrenergic blockers. Although stimulation of the beta adrenergic receptor increases blood flow to produce vasodilatation, this drug may also have direct effects on the contractility of smooth muscle. Isoxsuprine hydrochloride also causes relaxation of uterine smooth muscle and may also produce positive inotropic and chronotropic effects on the myocardium.; Isoxsuprine hydrochloride is an alkylbenzene.; A beta-adrenergic agonist that causes direct relaxation of uterine and vascular smooth muscle. Its vasodilating actions are greater on the arteries supplying skeletal muscle than on those supplying skin. It is used in the treatment of peripheral vascular disease and in premature labor.
• CAS No.: 1048-23-3
• Molecular Formula: C18H24ClNO3
• Molecular Weight: 337.8 g/mol
• IUPAC Name: hydron;4-[1-hydroxy-2-(1-phenoxypropan-2-ylamino)propyl]phenol;chloride
• Standard InChI: InChI=1S/C18H23NO3.ClH/c1-13(12-22-17-6-4-3-5-7-17)19-14(2)18(21)15-8-10-16(20)11-9-15;/h3-11,13-14,18-21H,12H2,1-2H3;1H
• Standard InChI Key: QVPSGVSNYPRFAS-UHFFFAOYSA-N
• SMILES: [H+].CC(COC1=CC=CC=C1)NC(C)C(C2=CC=C(C=C2)O)O.[Cl-]
• Canonical SMILES: [H+].CC(COC1=CC=CC=C1)NC(C)C(C2=CC=C(C=C2)O)O.[Cl-]
• Colorform: Crystals from water; WHITE, CRYSTALLILNE POWDER
• Melting Point: 203-204 °C